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Compound of Interest

Compound Name: Ziconotide

Cat. No.: B122063

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
continuous intrathecal (IT) infusion of Ziconotide in a research setting. Ziconotide, a synthetic
form of a cone snail peptide, is a potent N-type voltage-gated calcium channel blocker used for
the management of severe chronic pain.[1][2] Its unique mechanism of action, which does not
involve opioid receptors, makes it a valuable tool for pain research.[2][3] Due to its limited
ability to cross the blood-brain barrier, intrathecal administration is necessary to achieve
therapeutic concentrations in the spinal cord.[2][4]

Mechanism of Action

Ziconotide selectively blocks N-type voltage-gated calcium channels located on primary
nociceptive afferent nerves (A-d and C fibers) in the dorsal horn of the spinal cord.[3][4][5] This
blockade inhibits the release of pro-nociceptive neurotransmitters such as glutamate, calcitonin
gene-related peptide (CGRP), and Substance P, thereby interrupting pain signaling.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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